Cas no 61372-53-0 (1H-Imidazolium, 4,5-dihydro-1,3-dimethyl-2-phenyl-, iodide)

• Product name: 1H-Imidazolium, 4,5-dihydro-1,3-dimethyl-2-phenyl-, iodide
• CAS No: 61372-53-0
• MF: C₁₁H₁₇IN₂
• MW: 304.170554876328
• CID: 481789
• PubChem ID: 71396389

1H-Imidazolium, 4,5-dihydro-1,3-dimethyl-2-phenyl-, iodide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 4,5-dihydro-1,3-dimethyl-2-phenyl-, iodide
• 1,3-dimethyl-2-phenylimidazolidin-1-ium,iodide
• DTXSID00817958
• 1,3-Dimethyl-2-phenylimidazolidin-1-ium iodide
• 61372-53-0

• Inchi： InChI=1S/C11H16N2.HI/c1-12-8-9-13(2)11(12)10-6-4-3-5-7-10;/h3-7,11H,8-9H2,1-2H3;1H
• InChI Key： KIMSPWRBMINKIK-UHFFFAOYSA-N
• SMILES： C[NH+]1CCN(C1C2=CC=CC=C2)C.[I-]

Computed Properties

• Exact Mass: 286.9102
• Monoisotopic Mass: 304.04365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.7Ų

Experimental Properties

• PSA: 9.14